Cas no 301353-36-6 (5-(Piperidin-1-ylmethyl)furan-2-carboxylic acid)

• Product Name: 5-(Piperidin-1-ylmethyl)furan-2-carboxylic acid
• CAS No: 301353-36-6
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• MDL: MFCD00455269
• CID: 309050
• PubChem ID: 653379
• Update Time: 2025-04-19

5-(Piperidin-1-ylmethyl)furan-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(Piperidin-1-ylmethyl)furan-2-carboxylic acid
• 2-Furancarboxylic acid,5-(1-piperidinylmethyl)-
• 5-PIPERIDIN-1-YLMETHYL-FURAN-2-CARBOXYLIC ACID
• 5-Piperidin-1-ylmethylfuran-2-carboxylic acid
• 5-Piperidin-1-ylmethyl-furan-2-carboxylic acidhydrochloride
• TimTec1_006406
• Oprea1_049053
• DTXSID60349568
• 301353-36-6
• 5-(piperidin-1-ylmethyl)-2-furoic acid
• FT-0644373
• WAY-297071
• J-017797
• 5-(1-Piperidylmethyl)furan-2-carboxylic acid
• Oprea1_771386
• 5-(Piperidin-1-ylmethyl)-2-furoic acid hydrochloride
• SDCCGMLS-0038164.P002
• BB 0220691
• CHEMBL1625508
• 5-Piperidin-1-ylmethyl-furan-2-carboxylic acid, AldrichCPR
• EN300-83725
• AKOS000103160
• 5-(PIPERIDINOMETHYL)-2-FUROIC ACID
• CS-0217756
• CBDivE_010796
• 5-[(Piperidin-1-yl)methyl]furan-2-carboxylic acid
• MFCD00455269
• HMS1552D04
• FS-5907
• SB61083
• SCHEMBL3585672
• F1981-0039
• G37538
• AE-848/31944030
• STK005848
• BBL012338
• DB-047717
• 5-(1-piperidinylmethyl)-2-furoic acid

• MDL： MFCD00455269
• Inchi： 1S/C11H15NO3/c13-11(14)10-5-4-9(15-10)8-12-6-2-1-3-7-12/h4-5H,1-3,6-8H2,(H,13,14)
• InChI Key： FOMTWLBLESUJEU-UHFFFAOYSA-N
• SMILES： O1C(C(=O)O)=CC=C1CN1CCCCC1

Computed Properties

• Exact Mass: 209.10500
• Monoisotopic Mass: 209.105193
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 57.7
• XLogP3: -0.7

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 340.4±32.0 °C at 760 mmHg
• Flash Point: 159.7±25.1 °C
• Refractive Index: 1.556
• PSA: 53.68000
• LogP: 1.90160
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

5-(Piperidin-1-ylmethyl)furan-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)